Cas no 2169494-31-7 (Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate)

• Product Name: Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate
• CAS No: 2169494-31-7
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 5753132
• PubChem ID: 165527753
• Update Time: 2025-06-08

Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1458944
• 2169494-31-7
• methyl 2-(isothiocyanatomethyl)-4-methylpentanoate
• Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate

• Inchi： 1S/C9H15NO2S/c1-7(2)4-8(5-10-6-13)9(11)12-3/h7-8H,4-5H2,1-3H3
• InChI Key： MOBDXSNBOZWEET-UHFFFAOYSA-N
• SMILES： S=C=NCC(C(=O)OC)CC(C)C

Computed Properties

• Exact Mass: 201.08234989g/mol
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.8Ų

Additional information on Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate

Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate (CAS No. 2169494-31-7): An Overview

Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate (CAS No. 2169494-31-7) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its distinct structural features, which include an isothiocyanate group and a methyl ester moiety, making it a valuable candidate for a wide range of chemical and biological studies.

The chemical structure of Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate consists of a five-carbon chain with a methyl group at the fourth position and an isothiocyanate group attached to the second carbon. The ester functionality at the carboxylic acid position adds to its versatility and reactivity. The presence of the isothiocyanate group, in particular, is noteworthy as it imparts unique chemical properties and biological activities that are of great interest to researchers.

Recent studies have highlighted the potential of Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate in various applications. For instance, in the field of pharmaceuticals, this compound has shown promise as a lead molecule for the development of new drugs. Its ability to interact with specific biological targets, such as enzymes and receptors, makes it a valuable starting point for drug discovery and development. Researchers have explored its potential as an inhibitor of key enzymes involved in disease pathways, including cancer and neurodegenerative disorders.

In the realm of agrochemicals, Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate has been investigated for its pesticidal properties. The isothiocyanate group is known for its bioactivity against various pests and pathogens, making this compound a potential candidate for the development of new pesticides. Studies have demonstrated its efficacy in controlling plant pathogens and insects, which could lead to more sustainable agricultural practices.

Beyond its applications in pharmaceuticals and agrochemicals, Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate has also shown promise in materials science. The unique combination of functional groups in this compound allows for the synthesis of novel materials with tailored properties. For example, researchers have explored its use in the development of functional polymers and coatings with enhanced mechanical and thermal stability. These materials could find applications in industries such as electronics, automotive, and construction.

The synthesis of Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate typically involves several steps, including the formation of the isothiocyanate group and the esterification reaction. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. These improvements not only reduce the cost of production but also minimize environmental impact, making it more accessible for large-scale applications.

In terms of safety and handling, it is important to note that while Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate is not classified as a hazardous material or controlled substance, proper precautions should be taken during handling to ensure safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices to prevent exposure.

The future prospects for Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate are promising. Ongoing research continues to uncover new applications and optimize existing ones. As our understanding of this compound's properties deepens, it is likely that we will see even more innovative uses in various industries. Whether it be in drug development, pest control, or material science, Methyl 2-(isothiocyanatomethyl)-4-methylpentanoate stands out as a versatile and valuable chemical entity with significant potential.